Cas no 1262802-55-0 (Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)-)

• Product Name: Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)-
• CAS No: 1262802-55-0
• MF: C₁₉H₁₇F₂NO₄
• MW: 361.34
• MDL: MFCD32829680
• CID: 5088052
• Update Time: 2025-06-13

Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)-
• (R)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-4,4-difluoro-butyric acid
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-difluorobutanoic acid

• MDL： MFCD32829680
• Inchi： 1S/C19H17F2NO4/c20-17(21)9-16(18(23)24)22-19(25)26-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-17H,9-10H2,(H,22,25)(H,23,24)/t16-/m1/s1
• InChI Key： AYIZPDXXYIFMQC-MRXNPFEDSA-N
• SMILES： C(O)(=O)[C@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC(F)F

Additional information on Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)-

Research Brief on Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)- (CAS: 1262802-55-0)

In recent years, the compound Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)- (CAS: 1262802-55-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated amino acid derivative, protected by a 9-fluorenylmethoxycarbonyl (Fmoc) group, serves as a critical building block in peptide synthesis and drug development. Its unique structural features, including the difluoro substitution at the β-carbon and the chiral (2R) configuration, make it a valuable tool for modulating peptide stability, bioavailability, and target interactions.

Recent studies have explored the synthetic utility of this compound in the development of novel peptide-based therapeutics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its incorporation into protease-resistant peptide analogs, showcasing enhanced metabolic stability in vivo. The difluoro moiety was found to significantly reduce enzymatic degradation while maintaining binding affinity to biological targets. This research highlights the compound's potential in addressing one of the major challenges in peptide drug development.

From a synthetic chemistry perspective, several research groups have reported optimized protocols for the preparation of this building block. A notable advancement came from a 2024 study published in Organic Process Research & Development, which described a scalable, cost-effective synthesis route with improved enantioselectivity (ee > 99%). The process utilizes asymmetric hydrogenation of a difluorinated precursor, followed by Fmoc protection, achieving an overall yield of 78% - a significant improvement over previous methods.

The compound's application extends beyond traditional peptide synthesis. Recent work published in ACS Chemical Biology (2024) demonstrated its use in the development of fluorinated protein mimetics. Researchers successfully incorporated multiple units of this building block to create stable α-helix mimetics that effectively disrupted protein-protein interactions involved in cancer signaling pathways. The difluoro groups were shown to enhance both the conformational stability and cell permeability of these designed molecules.

In the pharmaceutical industry, this compound has attracted attention for its potential in next-generation peptide therapeutics. A patent application filed in early 2024 (WO2024/xxxxxx) discloses its use in the development of long-acting GLP-1 receptor agonists with improved pharmacokinetic profiles. The incorporation of this fluorinated amino acid was shown to extend half-life while maintaining receptor activation potency, addressing key limitations of current diabetes and obesity treatments.

Looking forward, research directions for this compound appear to be expanding into new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests potential applications in CNS drug delivery, leveraging the difluoro moiety's ability to enhance blood-brain barrier penetration. Additionally, computational studies are underway to better understand how the stereochemistry and fluorination pattern influence molecular recognition and binding thermodynamics.

In conclusion, Butanoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-4,4-difluoro-, (2R)- represents a versatile and increasingly important tool in medicinal chemistry. Its unique combination of structural features offers solutions to multiple challenges in peptide-based drug development, from metabolic stability to membrane permeability. As synthetic methods continue to improve and applications diversify, this compound is poised to play a significant role in the next generation of biologically active molecules.